Cas no 2248394-23-0 (Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate)

• Product Name: Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate
• CAS No: 2248394-23-0
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6187444
• PubChem ID: 137938602
• Update Time: 2025-10-28

Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-3-(piperidin-3-yl)propanoate
• Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate
• EN300-6511937
• 2248394-23-0

• Inchi： 1S/C13H25NO2/c1-10(12(15)16-13(2,3)4)8-11-6-5-7-14-9-11/h10-11,14H,5-9H2,1-4H3
• InChI Key： WIQRNHUTKLEPAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)CC1CNCCC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate

Tert-butyl 2-methyl-3-piperidin-3-ylpropanoate: A Comprehensive Overview

The compound tert-butyl 2-methyl-3-piperidin-3-ylpropanoate (CAS No. 2248394-23-0) is a complex organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a piperidine ring system. The molecule's structure and properties make it a valuable component in the synthesis of bioactive compounds and advanced materials.

Recent studies have highlighted the potential of tert-butyl 2-methyl-3-piperidin-3-ylpropanoate in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, its ability to form stable ester linkages has been leveraged in the development of prodrugs, which can improve drug delivery efficiency and reduce side effects. This compound's versatility in forming diverse chemical bonds has made it a cornerstone in medicinal chemistry.

In the realm of agrochemicals, tert-butyl 2-methyl-3-piperidin-3-ylpropanoate has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its structural features allow for the creation of compounds with improved efficacy against target pests while maintaining environmental safety. Recent advancements in green chemistry have further enhanced its applicability by enabling more sustainable synthesis pathways.

The synthesis of tert-butyl 2-methyl-3-piperidin-3-ylpropanoate involves a multi-step process that typically begins with the preparation of the piperidine ring system. This is followed by functionalization to introduce the tert-butyl group and other substituents. The reaction conditions, including temperature, pressure, and catalyst selection, play a critical role in ensuring high yields and product purity. Researchers have optimized these conditions to achieve scalable production methods that meet industrial demands.

One of the most intriguing aspects of tert-butyl 2-methyl-3-piperidin-3-ylpropanoate is its ability to participate in enantioselective reactions. This property has been exploited in the synthesis of chiral compounds, which are essential in pharmaceuticals and fine chemicals. Recent studies have demonstrated that the use of chiral catalysts can significantly enhance the enantioselectivity of reactions involving this compound, paving the way for more efficient production of enantiopure substances.

In terms of applications, tert-butyl 2-methyl-3-piperidin-3-ylpropanoate has found use in polymer science as well. Its ability to form cross-linked networks has made it a valuable component in the development of advanced polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronic devices.

Moreover, the compound's role in catalysis has been explored extensively. Its unique structure allows it to act as a ligand or a supporting material in catalytic systems, enhancing reaction efficiency and selectivity. Recent breakthroughs in heterogeneous catalysis have further expanded its utility by enabling easier recovery and reuse of catalytic materials.

From an environmental standpoint, researchers have focused on developing eco-friendly methods for synthesizing tert-butyl 2-methyl-3-piperidin-3-yloxy propanoate (CAS No. 2248394–23–0). These methods often involve the use of renewable feedstocks and energy-efficient processes to minimize environmental impact. Such approaches align with global efforts to promote sustainability in chemical manufacturing.

In conclusion, tert-butyl 2-methyl-3-piperidin–yloxy propanoate (CAS No. 2248–94–0) is a multifaceted compound with wide-ranging applications across various industries. Its structural diversity and reactivity make it an invaluable tool for researchers and manufacturers alike. As advancements continue to be made in synthetic methodologies and application development, this compound is poised to play an even more significant role in shaping future innovations.